![molecular formula C21H27N3O B5321143 N-(2,4-dimethylphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide](/img/structure/B5321143.png)
N-(2,4-dimethylphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,4-dimethylphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide, commonly known as DMMPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. DMMPA belongs to the class of piperazine derivatives and has been found to possess a wide range of biological activities.
Mechanism of Action
The mechanism of action of DMMPA involves its binding to the serotonin receptors, which leads to the activation of downstream signaling pathways. DMMPA has been found to activate the G protein-coupled receptor (GPCR) signaling pathway, which is involved in the regulation of various physiological processes such as neurotransmitter release, ion channel activity, and gene expression.
Biochemical and Physiological Effects:
DMMPA has been found to have a wide range of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which are neurotransmitters involved in the regulation of mood and behavior. DMMPA has also been found to increase the activity of the prefrontal cortex, which is involved in the regulation of cognitive processes such as working memory and attention.
Advantages and Limitations for Lab Experiments
DMMPA has several advantages for lab experiments, including its high potency and selectivity for serotonin receptors. However, DMMPA also has some limitations, including its potential toxicity and limited solubility in aqueous solutions.
Future Directions
There are several future directions for the study of DMMPA. One potential area of research is the development of DMMPA-based drugs for the treatment of psychiatric disorders such as depression and anxiety. Another potential area of research is the investigation of the role of DMMPA in the regulation of other physiological processes such as inflammation and immune function. Additionally, the optimization of the synthesis method of DMMPA for higher yield and purity may also be an area of future research.
Conclusion:
DMMPA is a promising compound with a wide range of potential applications in scientific research. Its high potency and selectivity for serotonin receptors make it an attractive candidate for the development of drugs for the treatment of psychiatric disorders. The mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of DMMPA have been discussed in this paper. Further research is needed to fully understand the potential of DMMPA in various areas of scientific research.
Synthesis Methods
DMMPA can be synthesized by reacting 2,4-dimethylbenzyl chloride with 4-methylphenylpiperazine in the presence of a base such as potassium carbonate. The resulting product is then treated with methyl iodide to obtain DMMPA. The synthesis method of DMMPA has been well-documented in the literature and has been optimized for high yield and purity.
Scientific Research Applications
DMMPA has been extensively studied for its potential applications in various areas of scientific research. One of the major areas of interest is its use as a ligand for serotonin receptors. DMMPA has been found to be a potent agonist of the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition. DMMPA has also been studied for its potential use as an antipsychotic and antidepressant agent.
properties
IUPAC Name |
N-(2,4-dimethylphenyl)-3-methyl-4-(4-methylphenyl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O/c1-15-5-8-19(9-6-15)24-12-11-23(14-18(24)4)21(25)22-20-10-7-16(2)13-17(20)3/h5-10,13,18H,11-12,14H2,1-4H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHSKVGDRAVNDCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCN1C2=CC=C(C=C2)C)C(=O)NC3=C(C=C(C=C3)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.